Cas no 94219-58-6 (Phosphonic acid,(1-aminooctyl)- (9CI))

Phosphonic acid,(1-aminooctyl)- (9CI) structure
94219-58-6 structure
Product Name:Phosphonic acid,(1-aminooctyl)- (9CI)
CAS No:94219-58-6
MF:C8H20NO3P
MW:209.223063468933
CID:798163
PubChem ID:2733962
Update Time:2025-04-19

Phosphonic acid,(1-aminooctyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,(1-aminooctyl)- (9CI)
    • 1-aminooctylphosphonic acid
    • I04-1504
    • MFCD02093908
    • (1-AMINOOCTYL)PHOSPHONIC ACID
    • DTXSID30370061
    • AKOS015892994
    • CHEMBL38475
    • SCHEMBL745344
    • 94219-58-6
    • SY320593
    • 1-aminooctanephosphonic acid
    • Inchi: 1S/C8H20NO3P/c1-2-3-4-5-6-7-8(9)13(10,11)12/h8H,2-7,9H2,1H3,(H2,10,11,12)
    • InChI Key: YRCIJTKAYRSRQF-UHFFFAOYSA-N
    • SMILES: P(C(CCCCCCC)N)(=O)(O)O

Computed Properties

  • Exact Mass: 209.11800
  • Monoisotopic Mass: 209.11808050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 269-270 °C
  • PSA: 93.36000
  • LogP: 2.50970
  • Solubility: Not available

Phosphonic acid,(1-aminooctyl)- (9CI) Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 37/39-26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Phosphonic acid,(1-aminooctyl)- (9CI) Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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